![molecular formula C8H15ClN2O2 B6207423 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride CAS No. 2703780-39-4](/img/no-structure.png)
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride
Overview
Description
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is also known as LY404039 and is primarily used as a research tool in the field of neuroscience to investigate the mechanisms of action of various neurotransmitters.
Mechanism of Action
The mechanism of action of 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride is primarily through its interaction with the mGluR2 receptor. It acts as a negative allosteric modulator of the receptor, which results in a decrease in the activity of the receptor. This, in turn, leads to a decrease in the release of glutamate, which is a major excitatory neurotransmitter in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride are primarily related to its interaction with the mGluR2 receptor. It has been shown to reduce the release of glutamate, which can lead to a decrease in excitatory neurotransmission. This, in turn, can have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride in lab experiments is its specificity for the mGluR2 receptor. This allows for the investigation of the specific role of this receptor in various neurological disorders. However, one of the limitations of using this compound is its potential off-target effects, which can lead to unwanted side effects.
Future Directions
There are several future directions for the use of 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride in research. One potential application is in the development of novel therapeutics for neurological disorders such as schizophrenia, anxiety, and depression. Additionally, this compound can be used to investigate the role of the mGluR2 receptor in other neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, future research can focus on the development of more specific and potent mGluR2 antagonists.
In conclusion, 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride is a complex chemical compound that has been extensively studied for its potential therapeutic applications. It has been shown to be a potent antagonist of the mGluR2 receptor, which has been implicated in several neurological disorders. Its specificity for the mGluR2 receptor makes it a valuable tool for investigating the role of this receptor in various neurological disorders. However, its potential off-target effects need to be carefully considered when using this compound in lab experiments.
Synthesis Methods
The synthesis of 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride is a complex process that involves several steps. The initial step involves the reaction of 2,5-dimethoxybenzaldehyde with ethyl glyoxylate to form a diester. The diester is then converted into a cyclic intermediate, which is further reacted with methylamine to form the final product.
Scientific Research Applications
1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to be a potent antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2), which has been implicated in several neurological disorders such as schizophrenia, anxiety, and depression.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide hydrochloride involves the reaction of N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid with formaldehyde and ammonium chloride to form 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide, which is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is reacted with formaldehyde and ammonium chloride in the presence of a catalyst such as sodium hydroxide to form 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide.", "Step 2: The resulting 1-(aminomethyl)-N-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxamide is then treated with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 3: The product is purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2703780-39-4 |
Molecular Formula |
C8H15ClN2O2 |
Molecular Weight |
206.7 |
Purity |
95 |
Origin of Product |
United States |
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